![molecular formula C19H23N3O3 B5655593 2-butyl-N-[(3,5-dimethylisoxazol-4-yl)methyl]-N-methyl-1,3-benzoxazole-5-carboxamide](/img/structure/B5655593.png)
2-butyl-N-[(3,5-dimethylisoxazol-4-yl)methyl]-N-methyl-1,3-benzoxazole-5-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of complex molecules resembling the structure of "2-butyl-N-[(3,5-dimethylisoxazol-4-yl)methyl]-N-methyl-1,3-benzoxazole-5-carboxamide" involves multi-step chemical processes, including reactions like the Suzuki−Miyaura coupling and subsequent amidation. These methods provide a pathway to create structurally similar compounds with high yields and without the need for chromatographic purification, indicating a practical approach to synthesizing orally active compounds with specific functionalities (Ikemoto et al., 2005).
Molecular Structure Analysis
Molecular structure analysis of similar compounds includes techniques like X-ray diffraction and spectroscopic methods (NMR, FTIR) to determine the geometry, confirm structures, and analyze intermolecular interactions. For example, comprehensive analytical and structural characterizations provide insights into the molecular geometry and assignment of infrared absorption bands, enhancing understanding of the compound's structural features (Dybowski et al., 2021).
Chemical Reactions and Properties
The chemical reactivity and properties of such compounds can be explored through reactions like the Mitsunobu reaction for esterification, demonstrating the molecule's versatility in forming esters with phenols and selective esterification of benzylic alcohols under specific conditions (Iranpoor et al., 2010). This highlights the compound's potential utility in synthetic chemistry and its reactivity towards different chemical groups.
Physical Properties Analysis
Physical properties such as solubility, thermal stability, and glass transition temperatures are critical for understanding the behavior of these compounds under various conditions. For instance, aromatic polyamides containing similar structural motifs exhibit high thermal properties and good solubility in organic solvents, indicating their potential for high-performance applications (Akutsu et al., 1998).
Chemical Properties Analysis
The chemical properties analysis focuses on understanding the compound's reactivity, stability, and interactions with other molecules. For example, the reaction of similar isoxazole compounds with carbonyl compounds shows regiospecific formations, indicating the precise chemical behavior and potential for targeted synthetic applications (Kashima et al., 1976).
properties
IUPAC Name |
2-butyl-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-N-methyl-1,3-benzoxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-5-6-7-18-20-16-10-14(8-9-17(16)24-18)19(23)22(4)11-15-12(2)21-25-13(15)3/h8-10H,5-7,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCTBIQKZOPGWQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NC2=C(O1)C=CC(=C2)C(=O)N(C)CC3=C(ON=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-butyl-N-[(3,5-dimethylisoxazol-4-yl)methyl]-N-methyl-1,3-benzoxazole-5-carboxamide |
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